![molecular formula C24H22N2O2 B2801060 N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide CAS No. 851406-92-3](/img/structure/B2801060.png)
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide
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Description
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide, also known as DMNQ, is a synthetic quinone compound that has been widely used in scientific research. DMNQ has been shown to have various biochemical and physiological effects, making it a valuable tool in the study of cellular processes and disease mechanisms.
Scientific Research Applications
Medicinal Chemistry and Biomedical Applications
Quinoline derivatives, including those structurally related to the compound , play a significant role in medicinal chemistry due to their broad spectrum of biological activities. They have been identified as potential antimicrobial agents and treatments for chronic and metabolic diseases (Pereira et al., 2015). Naphthalimide compounds, sharing a part of the structural framework with the compound of interest, exhibit extensive medicinal applications, including anticancer, antibacterial, antifungal, and antiviral activities (Gong et al., 2016). These findings suggest potential research applications of N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide in the development of new therapeutic agents.
Drug Design and Development
Research on quinoline and its derivatives has shown promising results in drug design and development, especially in the context of anticancer and antibacterial activities. The structural modification of quinoline derivatives can lead to compounds with significant biomedical applications, suggesting a pathway for the development of new drugs based on the structural motif of the compound (Pareek and Kishor, 2015; Chen et al., 2018).
Materials Science Applications
Compounds with naphthalene and quinoline moieties have also found applications in materials science. For example, naphthalene derivatives have been used as anticorrosive materials, demonstrating their utility in protecting metals from corrosion (Verma et al., 2020). This indicates potential research avenues for N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide in the development of new materials with enhanced properties.
properties
IUPAC Name |
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O2/c1-15-10-11-16(2)22-21(15)14-18(23(27)26-22)12-13-25-24(28)20-9-5-7-17-6-3-4-8-19(17)20/h3-11,14H,12-13H2,1-2H3,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNHWJABAHRSBFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]naphthalene-1-carboxamide |
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